Cas no 451459-21-5 (6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester)

• Product Name: 6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester
• CAS No: 451459-21-5
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• MDL: MFCD28399013
• CID: 2643779
• PubChem ID: 17862314
• Update Time: 2025-10-23

6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-4-(trifluoromethyl)pyridine-6-carboxylate
• 6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester
• SCHEMBL6786612
• ethyl 6-methyl-4-(trifluoromethyl)pyridine-2-carboxylate
• MFCD28399013
• 451459-21-5
• ethyl 6-methyl-4-trifluoromethyl-2-pyridinecarboxylate
• Ethyl 6-methyl-4-(trifluoromethyl)picolinate

• MDL： MFCD28399013
• Inchi： 1S/C10H10F3NO2/c1-3-16-9(15)8-5-7(10(11,12)13)4-6(2)14-8/h4-5H,3H2,1-2H3
• InChI Key： NYQKUPGLWQUPHD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C(=O)OCC)C=1)(F)F

Computed Properties

• Exact Mass: 233.06636305Da
• Monoisotopic Mass: 233.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.2±0.0 g/cm3
• Boiling Point: 282.1±0.0 °C at 760 mmHg
• Flash Point: 124.4±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester

6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester (CAS No. 451459-21-5)

The compound 6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester (CAS No. 451459-21-5) is a significant organic molecule with a diverse range of applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methyl group at position 6, a trifluoromethyl group at position 4, and an ethyl ester group at position 2. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it highly versatile for both research and industrial purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies, including but not limited to, Friedel-Crafts alkylation, nucleophilic aromatic substitution, and transition metal-catalyzed coupling reactions. These methods have been optimized to achieve high yields and excellent purity, ensuring its reliability for downstream applications.

One of the most notable applications of 6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester is in the field of pharmaceutical research. The compound serves as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific enzyme systems or receptors. Its trifluoromethyl group contributes to enhanced stability and lipophilicity, which are critical properties for drug candidates aiming to achieve favorable pharmacokinetic profiles.

In addition to its role in drug discovery, this compound has also found utility in materials science as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid ethyl ester functionality can be readily converted into carboxylate salts or other reactive groups, enabling its integration into complex architectures with tailored properties.

Recent studies have explored the use of 6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester in catalysis, where it has demonstrated potential as a ligand or catalyst itself in various organic transformations. Its ability to coordinate with metal ions makes it a promising candidate for asymmetric catalysis and enantioselective reactions.

The environmental impact of this compound has also been a subject of interest, particularly in relation to its biodegradation and toxicity profiles. Preliminary studies suggest that under certain conditions, the compound undergoes microbial degradation, though further research is required to fully understand its environmental fate.

In conclusion, 6-Methyl-4-trifluoromethyl-pyridine-2-carboxylic acid ethyl ester (CAS No. 451459-21-5) stands out as a multifaceted compound with significant potential across various domains of science and technology. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industry professionals alike.